Cas no 2728765-98-6 (2-(2,6-dioxopiperidin-3-yl)-5-{(3S)-piperidin-3-ylamino}-2,3-dihydro-1H-isoindole-1,3-dione)

2-(2,6-Dioxopiperidin-3-yl)-5-{(3S)-piperidin-3-ylamino}-2,3-dihydro-1H-isoindole-1,3-dione is a structurally complex small molecule featuring a dioxopiperidine and isoindole-1,3-dione core, functionalized with a (3S)-piperidin-3-ylamino substituent. This compound exhibits potential as a key intermediate or active pharmaceutical ingredient (API) in targeted drug development, particularly in the design of proteolysis-targeting chimeras (PROTACs) or cereblon (CRBN)-modulating agents. Its bifunctional architecture enables dual binding interactions, making it valuable for selective protein degradation applications. The stereospecific (3S)-piperidinyl moiety may enhance binding affinity and pharmacokinetic properties. Suitable for research in oncology and immunology, this compound offers a versatile scaffold for further derivatization in medicinal chemistry.
2-(2,6-dioxopiperidin-3-yl)-5-{(3S)-piperidin-3-ylamino}-2,3-dihydro-1H-isoindole-1,3-dione structure
2728765-98-6 structure
Product Name:2-(2,6-dioxopiperidin-3-yl)-5-{(3S)-piperidin-3-ylamino}-2,3-dihydro-1H-isoindole-1,3-dione
CAS No:2728765-98-6
MF:C18H20N4O4
MW:356.375803947449
CID:5615637
PubChem ID:165946468
Update Time:2025-05-20

2-(2,6-dioxopiperidin-3-yl)-5-{(3S)-piperidin-3-ylamino}-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 2-(2,6-dioxopiperidin-3-yl)-5-{[(3S)-piperidin-3-yl]amino}-2,3-dihydro-1H-isoindole-1,3-dione
    • 2728765-98-6
    • EN300-33374934
    • 2-(2,6-dioxopiperidin-3-yl)-5-{(3S)-piperidin-3-ylamino}-2,3-dihydro-1H-isoindole-1,3-dione
    • Inchi: 1S/C18H20N4O4/c23-15-6-5-14(16(24)21-15)22-17(25)12-4-3-10(8-13(12)18(22)26)20-11-2-1-7-19-9-11/h3-4,8,11,14,19-20H,1-2,5-7,9H2,(H,21,23,24)/t11-,14?/m0/s1
    • InChI Key: ODIITPZDYUZWLC-ZSOXZCCMSA-N
    • SMILES: O=C1C2C=C(C=CC=2C(N1C1C(NC(CC1)=O)=O)=O)N[C@@H]1CNCCC1

Computed Properties

  • Exact Mass: 356.14845513g/mol
  • Monoisotopic Mass: 356.14845513g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 637
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 108Ų

2-(2,6-dioxopiperidin-3-yl)-5-{(3S)-piperidin-3-ylamino}-2,3-dihydro-1H-isoindole-1,3-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-33374934-1g
2-(2,6-dioxopiperidin-3-yl)-5-{[(3S)-piperidin-3-yl]amino}-2,3-dihydro-1H-isoindole-1,3-dione
2728765-98-6
1g
$0.0 2023-09-04
Enamine
EN300-33374934-1.0g
2-(2,6-dioxopiperidin-3-yl)-5-{[(3S)-piperidin-3-yl]amino}-2,3-dihydro-1H-isoindole-1,3-dione
2728765-98-6 95.0%
1.0g
$0.0 2025-03-18

Additional information on 2-(2,6-dioxopiperidin-3-yl)-5-{(3S)-piperidin-3-ylamino}-2,3-dihydro-1H-isoindole-1,3-dione

Compound CAS No 2728765-98-6: A Comprehensive Overview

The compound with CAS No 2728765-98-6, also known as 2-(2,6-dioxopiperidin-3-yl)-5-{(3S)-piperidin-3-ylamino}-2,3-dihydro-1H-isoindole-1,3-dione, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which includes a piperidine ring system and an isoindole moiety, both of which contribute to its unique properties and potential applications.

Recent studies have highlighted the biological activity of this compound, particularly its ability to modulate key cellular pathways involved in various disease states. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that CAS No 2728765-98-6 exhibits potent inhibitory effects on specific kinase enzymes, making it a promising candidate for the development of novel therapeutic agents. The isoindole dione core of the molecule has been shown to play a critical role in its enzymatic activity, underscoring the importance of structural optimization in drug design.

In addition to its pharmacological potential, this compound has also been explored for its synthetic versatility. Chemists have employed various strategies to synthesize CAS No 2728765-98-6, including multi-component reactions and catalytic asymmetric synthesis. These methods not only enhance the efficiency of production but also pave the way for the creation of related compounds with diverse functional groups. The piperidine ring system within the molecule has been particularly amenable to such modifications, allowing researchers to investigate its impact on bioavailability and efficacy.

The stereochemistry of this compound is another area of intense research interest. The (3S) configuration of the piperidine amino group has been shown to significantly influence the molecule's pharmacokinetic properties. Studies conducted by researchers at leading pharmaceutical companies have revealed that this stereochemical feature enhances the compound's ability to cross cellular membranes, thereby improving its therapeutic index. Such findings underscore the importance of stereochemical considerations in drug development.

From an applications standpoint, CAS No 2728765-98-6 holds potential in several therapeutic areas, including oncology and neurodegenerative diseases. Its ability to target specific molecular pathways makes it a valuable tool for researchers seeking innovative treatments for these conditions. Furthermore, ongoing clinical trials are evaluating its safety and efficacy in preclinical models, with preliminary results indicating promising outcomes.

In conclusion, CAS No 2728765-98-6 represents a cutting-edge advancement in chemical synthesis and pharmacological research. Its unique structure, coupled with its demonstrated biological activity and synthetic flexibility, positions it as a key player in the development of next-generation therapeutics. As research continues to unfold, this compound is expected to contribute significantly to our understanding of complex molecular systems and their therapeutic potential.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent